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This technical guide provides an in-depth overview of TAM558 intermediate-1, a critical

building block in the synthesis of the potent anti-cancer agent TAM558. This payload is integral

to the antibody-drug conjugate (ADC) OMTX705, a promising therapeutic targeting fibroblast

activation protein (FAP) in the tumor microenvironment. This document is intended for

researchers, scientists, and drug development professionals engaged in the field of oncology

and medicinal chemistry.

Introduction to TAM558 and its Significance
TAM558 is the cytotoxic payload component of the ADC OMTX705.[1][2][3] OMTX705 is

engineered to selectively target FAP, a protein highly expressed on cancer-associated

fibroblasts (CAFs), which are crucial for tumor growth and progression.[1][2][3] The ADC

delivery system ensures that the potent TAM558 payload is released preferentially at the tumor

site, minimizing systemic toxicity. TAM558 intermediate-1 is a key precursor in the multi-step

synthesis of this complex payload molecule. While the precise chemical structure of TAM558
intermediate-1 is not publicly disclosed, its role is pivotal in the construction of the final

TAM558 molecule.

The Synthesis of TAM558: A Multi-Step Process
The synthesis of TAM558 is a complex process involving the assembly of a cytolysin core, a

linker, and a reactive moiety for antibody conjugation. TAM558 intermediate-1 is an early-
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stage component in this synthetic pathway. The overall process, as inferred from available

patent literature, involves the coupling of a modified cytolysin, TAM470, with a sophisticated

linker system.

Key Synthetic Intermediates in the TAM558 Pathway:

While the exact structure of TAM558 intermediate-1 is proprietary, several intermediates in the

synthesis of TAM558 have been identified.

Intermediate Name Role in Synthesis

TAM558 intermediate-1
Precursor in the formation of the TAM558

payload.[1]

TAM558 intermediate-2 An intermediate in the synthesis of TAM558.

TAM558 intermediate-4 An intermediate in the synthesis of TAM558.

TAM558 intermediate-5 An intermediate in the synthesis of TAM558.

Physicochemical Properties of the Final Product:
TAM558
Understanding the properties of the final payload is crucial for its application in ADCs.

Property Value

Molecular Formula C₇₉H₁₂₂N₁₄O₁₉S

Molecular Weight 1603.96 g/mol

Appearance White to off-white solid

Solubility Soluble in DMSO

Experimental Protocols: General Synthesis of a
TAM558-Related Compound
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The detailed protocol for the synthesis of TAM558 intermediate-1 is not publicly available.

However, patent literature describes a general procedure for the synthesis of a related

cytolysin-linker conjugate, TAM471, which provides insight into the probable chemical reactions

involved.

Synthesis of a Representative Cytolysin-Linker Conjugate (TAM471):

This process involves the coupling of the cytolysin TAM470 with the linker TAM466.

Materials:

TAM470 (Tubulysin/Cytolysin)

TAM466 (Linker)

Anhydrous Dimethylformamide (DMF)

1-Hydroxybenzotriazole (HOBt)

N,N-Diisopropylethylamine (DIPEA)

Procedure:

TAM470 and TAM466 are dissolved in anhydrous DMF under dry conditions.

The resulting solution is treated with HOBt and DIPEA.

The reaction is stirred at room temperature for 18 hours.

The completion of the reaction is monitored by Thin Layer Chromatography (TLC).

The reaction mixture is concentrated.

The resulting oil is purified using column chromatography with a methanol:DCM gradient.

Visualizing the Pathway and Mechanism
To better understand the context of TAM558 intermediate-1, the following diagrams illustrate

the synthesis workflow and the mechanism of action of the final ADC, OMTX705.
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A simplified workflow for the synthesis of the TAM558 payload.
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OMTX705 Mechanism of Action
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The mechanism of action for the FAP-targeting ADC, OMTX705.
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Conclusion
TAM558 intermediate-1 is a foundational element in the synthesis of a cutting-edge anti-

cancer therapeutic. While specific details regarding its structure and synthesis are proprietary,

its integral role in the formation of the TAM558 payload highlights the complexity and ingenuity

of modern ADC development. Further research into the OMTX705 ADC and its components will

be critical in realizing its full therapeutic potential in treating a range of solid tumors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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